Cas no 3612-80-4 (3-Pyridinecarboxylicacid, 2-hydroxyethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 2-hydroxyethyl ester
• CAS No: 3612-80-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00870064
• CID: 309807
• PubChem ID: 19222
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-hydroxyethyl ester
• 2-hydroxyethyl pyridine-3-carboxylate
• AS-82851
• Etofibrate 2-hydroxymethylnicotinate
• 3-Pyridinecarboxylic acid, 2-hydroxyethyl ester
• E77685
• BRN 0131597
• EOHMN
• NICOTINIC ACID, 2-HYDROXYETHYL ESTER
• DTXSID50189697
• 3612-80-4
• SCHEMBL9717090
• 2-Hydroxyethyl nicotinate
• Ethiacin
• DTXCID10112188
• 4-22-00-00369 (Beilstein Handbook Reference)

• MDL： MFCD00870064
• Inchi： 1S/C8H9NO3/c10-4-5-12-8(11)7-2-1-3-9-6-7/h1-3,6,10H,4-5H2
• InChI Key： OMMRNSLAFWRKOH-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)CCO

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

3-Pyridinecarboxylicacid, 2-hydroxyethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature